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Compound of Interest

Compound Name: TCO-PEG6-NHS ester

Cat. No.: B15543264 Get Quote

This in-depth technical guide provides a comprehensive overview of TCO-PEG6-NHS ester, a
key reagent in bioconjugation and drug development. Aimed at researchers, scientists, and

professionals in the field, this document details the molecule's properties, applications, and

relevant experimental protocols.

Core Properties of TCO-PEG6-NHS Ester
Trans-cyclooctene (TCO) linkers are widely used in bioorthogonal chemistry due to their rapid

reaction kinetics with tetrazine partners. The inclusion of a polyethylene glycol (PEG) spacer, in

this case, a six-unit PEG (PEG6), enhances the hydrophilicity of the molecule, which can

improve solubility and reduce steric hindrance during conjugation reactions.[1] The N-

hydroxysuccinimide (NHS) ester group provides a reactive handle for covalent modification of

primary amines, commonly found in proteins and other biomolecules.

A summary of the key quantitative data for TCO-PEG6-NHS ester is presented in the table

below.
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Property Value References

Molecular Weight 602.67 g/mol [2]

602.68 g/mol [3]

602.7 g/mol [1][4]

Molecular Formula C28H46N2O12

Purity >95%

>96%

CAS Number 2353409-96-6

Storage Conditions -20°C

Solubility DMSO, DCM, DMF

Applications in Research and Drug Development
TCO-PEG6-NHS ester is a versatile tool with a range of applications, primarily centered

around the precise and efficient labeling of biomolecules.

Protein and Antibody Functionalization: The NHS ester moiety readily reacts with primary

amines on the surface of proteins, such as those on lysine residues, to form stable amide

bonds. This process effectively attaches the TCO-PEG6 linker to the protein, making it

available for subsequent bioorthogonal ligation with a tetrazine-modified molecule.

PROTAC Development: This linker is utilized in the synthesis of Proteolysis Targeting

Chimeras (PROTACs). PROTACs are bifunctional molecules that bring a target protein into

proximity with an E3 ubiquitin ligase, leading to the degradation of the target protein.

Advanced Materials Science: TCO-labeled oligonucleotides can be incorporated into

hydrogel matrices containing complementary tetrazine-modified components, allowing for the

development of advanced biomaterials with precisely controlled properties.

Experimental Workflow: Protein Labeling
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The following diagram illustrates a typical workflow for labeling a protein with TCO-PEG6-NHS
ester and its subsequent reaction with a tetrazine-labeled molecule.

Step 1: Protein Preparation

Step 2: Labeling Reaction
Step 3: Purification

Step 4: Bioorthogonal ReactionProtein with
Primary Amines

Incubate at
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Temperature
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Click to download full resolution via product page

Protein bioconjugation workflow.

Methodologies for Key Experiments
General Protocol for Protein Labeling

Protein Preparation: Dissolve the protein to be labeled in a suitable buffer (e.g., phosphate-

buffered saline, PBS) at a pH of 7.2-8.0. The presence of primary amine-containing buffers

(e.g., Tris) should be avoided as they will compete with the protein for reaction with the NHS

ester.

Reagent Preparation: Immediately before use, dissolve the TCO-PEG6-NHS ester in a dry,

aprotic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).

Labeling Reaction: Add a calculated molar excess of the TCO-PEG6-NHS ester solution to

the protein solution. The optimal molar ratio will depend on the protein and the desired

degree of labeling and should be determined empirically. Incubate the reaction mixture for 30

minutes to 2 hours at room temperature or 4°C.
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Purification: Remove the unreacted TCO-PEG6-NHS ester and byproducts using a suitable

purification method, such as size-exclusion chromatography (SEC) or dialysis.

Characterization: Confirm the successful labeling of the protein through techniques such as

mass spectrometry (to determine the degree of labeling) or functional assays to ensure the

protein's activity has not been compromised.

Bioorthogonal Reaction with Tetrazine
The TCO-labeled protein can then be reacted with a tetrazine-functionalized molecule in what

is known as an inverse electron-demand Diels-Alder (iEDDA) reaction. This reaction is

extremely fast and highly specific, proceeding rapidly even at low concentrations and in

complex biological media.

Reaction Setup: Combine the TCO-labeled protein with the tetrazine-conjugated molecule in

a suitable buffer.

Incubation: The reaction is typically complete within minutes at room temperature.

Analysis: The resulting bioconjugate can be analyzed using various techniques, such as

SDS-PAGE, fluorescence imaging (if a fluorescent tetrazine was used), or other relevant

analytical methods.

Stability and Storage
It is important to note that TCO compounds have a limited shelf life and can isomerize to the

less reactive cis-cyclooctene (CCO) form. Therefore, long-term storage is not recommended.

For optimal stability, TCO-PEG6-NHS ester should be stored at -20°C. Depending on the

supplier, shipment may require dry ice to maintain stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543264#tco-peg6-nhs-ester-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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